(Z)-2-(5-bromo-2-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-2-[(5-bromo-2-methoxyphenyl)methylidene]-8-(pyridin-2-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C24H19BrN2O4/c1-29-20-7-5-16(25)10-15(20)11-22-23(28)18-6-8-21-19(24(18)31-22)13-27(14-30-21)12-17-4-2-3-9-26-17/h2-11H,12-14H2,1H3/b22-11-
• InChI Key: SNXNEDZVLZEZQT-JJFYIABZSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CC=N5
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CC=N5
• Molecular Formula: C24H19BrN2O4
• Molecular Weight: 479.3 g/mol

Description

(Z)-2-(5-bromo-2-methoxybenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C24H19BrN2O4 and its molecular weight is 479.33. The purity is usually 95%.
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Scientific Research Applications

Photophysical and Photochemical Properties

• This compound, as part of a zinc(II) phthalocyanine complex, exhibits significant photophysical and photochemical properties. Such properties are crucial for potential applications in photodynamic therapy, an alternative cancer treatment method. The compound's solubility in common solvents, monomeric species, and favorable fluorescence, singlet oxygen production, and photostability make it a promising photosensitizer candidate (Öncül et al., 2022).

Synthesis and Characterization

• The synthesis and characterization of this compound, as part of zinc(II) phthalocyanine, were explored. The study details the spectroscopic methods used for characterization and emphasizes its potential in photocatalytic applications due to its photosensitizing abilities (Öncül et al., 2021).

Potential in Photodynamic Therapy

• Another study highlights the synthesized compound's suitability as a photosensitizer in photodynamic therapy. Its excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield are emphasized as key factors for its use in cancer treatment (Pişkin et al., 2020).

Antimicrobial Activity

• The compound's derivative was assessed for antimicrobial activity, showing promise in this field as well. This aspect of research signifies its potential utility in developing new antimicrobial agents (Amr et al., 2016).

Synthesis and Antitubercular Evaluation

• In addition, a study on the synthesis of related oxazin-3(2H)-one analogues demonstrated significant antitubercular activity, suggesting potential pharmaceutical applications in treating tuberculosis (Kantevari et al., 2011).